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Compound of Interest

Compound Name: N-(2-Phenoxyacetyl)adenosine

Cat. No.: B12400394 Get Quote

For Research Use Only. Not for human or veterinary diagnostic or therapeutic use.

This document provides crucial safety and logistical information for handling N-(2-
Phenoxyacetyl)adenosine, an adenosine analog. All personnel must be thoroughly trained on

the potential hazards and required safety protocols before handling this compound.

Personal Protective Equipment (PPE)
When handling N-(2-Phenoxyacetyl)adenosine, a comprehensive PPE regimen is mandatory

to prevent skin and eye contact, inhalation, and ingestion.
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PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile)

Prevents skin contact. Double-

gloving is recommended.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles

Protects eyes from splashes

and dust.

Body Protection Laboratory coat
Prevents contamination of

personal clothing.

Respiratory Protection NIOSH-approved respirator

Required when handling the

powder outside of a ventilated

enclosure or if there is a risk of

aerosolization.

Operational Plan: Step-by-Step Handling Guidance
Engineering controls, such as a chemical fume hood or a biological safety cabinet, should be

utilized when working with the solid compound or preparing solutions to minimize exposure.

Preparation and Handling:

Designated Area: Conduct all work in a designated and well-ventilated area, preferably a

chemical fume hood.

Pre-Handling Check: Before starting, ensure all necessary PPE is available and in good

condition. An eyewash station and safety shower should be readily accessible.[1]

Weighing: Handle the solid powder carefully to avoid creating dust.

Solution Preparation: When preparing solutions, add the solvent to the powder slowly to

prevent splashing.

Post-Handling: After handling, wash hands thoroughly with soap and water.[1] Clean and

decontaminate all work surfaces.

Spill Procedures:
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Evacuate: Immediately evacuate and secure the spill area.

Ventilate: Ensure the area is well-ventilated.

Contain: For small spills, absorb the material with an inert substance (e.g., clay,

diatomaceous earth) and collect it in a sealed container for hazardous waste disposal.[2]

PPE for Cleanup: Personnel involved in the cleanup must wear appropriate PPE, including

respiratory protection.[1]

Decontaminate: Thoroughly decontaminate the spill area after cleanup.

Disposal Plan
The disposal of N-(2-Phenoxyacetyl)adenosine and any contaminated materials must be

managed as hazardous chemical waste.

Waste Segregation and Disposal:

Unused or Expired Compound: This is considered bulk chemical waste. It should be

collected in a clearly labeled, sealed, and chemically compatible container.

Contaminated Labware: Items with residual contamination, such as used vials, pipette tips,

gloves, and bench paper, are considered trace chemical waste. These should be collected in

a designated, labeled hazardous waste container.

Disposal Method: Arrange for pickup by your institution's Environmental Health and Safety

(EH&S) department for disposal via a licensed hazardous waste facility, likely through

incineration. Do not dispose of this chemical down the drain or in regular trash.[3]

Experimental Workflow
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Caption: Workflow for Safe Handling of N-(2-Phenoxyacetyl)adenosine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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